Cas no 22155-91-5 (L-Pyroglutamic Acid b-Naphthylamide)

• Product Name: L-Pyroglutamic Acid b-Naphthylamide
• CAS No: 22155-91-5
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• MDL: MFCD00055911
• CID: 257203
• PubChem ID: 6950551
• Update Time: 2025-05-21

L-Pyroglutamic Acid b-Naphthylamide Chemical and Physical Properties

Names and Identifiers

• L-Pyroglutamic Acid β-Naphthylamide
• (2S)-N-2-Naphthalenyl-5-Oxo-2-Pyrrolidinecarboxamide
• 2-Pyrrolidinecarboxamide,N-2-naphthalenyl-5-oxo-, (2S)-
• L-Pyroglutamic Acid
• L-PYROGLUTAMIC ACID BETA-NAPHTHYLAMIDE
• Pyr-βNA
• L-Pyroglutamic acid 2-naphthylamide
• L-N-beta-Naphthyl-5-oxo-2-pyrrolidinecarboxamide
• L-Pyrrolidonecarboxy-beta-naphthylamide
• L-N-.BETA.-NAPHTHYL-5-OXO-2-PYRROLIDINECARBOXAMIDE
• Pyr-NA
• N-(5-oxoprolyl)-2-aminonaphthalene
• 22155-91-5
• AS-47968
• L-Pyroglutamic Acid b-Naphthylamide
• 6G5U8A2YEH
• L-PYRROLIDONECARBOXY-.BETA.-NAPHTHYLAMIDE
• SCHEMBL2334270
• AMY41730
• N-(beta-naphthyl)-5-oxo-L-prolinamide
• N-pyroglutamyl-2-aminonaphthalene
• F17150
• PYRROLIDONYL-.BETA.-NAPHTHYLAMIDE
• L-Pyroglutamic acid 2-naphthylamide, >=99% (TLC)
• P-8600
• Q27162619
• 2-PYRROLIDINECARBOXAMIDE, N-2-NAPHTHALENYL-5-OXO-, (2S)-
• L-Pyrrolidonyl-beta-naphthylamide
• MFCD00055911
• 5-oxo-L-proline beta-naphthylamide
• A-naphthylamide
• pyroglutamic acid-beta-naphthylamide
• N-(2-naphthyl)-L pyroglutamide
• 2-PYRROLIDINECARBOXAMIDE, N-2-NAPHTHYL-5-OXO-, L-
• (S)-N-(Naphthalen-2-yl)-5-oxopyrrolidine-2-carboxamide
• 2-Pyrrolidinecarboxamide, N-2-naphthalenyl-5-oxo-, (S)-
• N-(2-naphthyl)-5-oxo-L-prolinamide
• DTXSID10944800
• (2S)-N-naphthalen-2-yl-5-oxopyrrolidine-2-carboxamide
• 2-Pyrrolidinecarboxamide,N-2-naphthalenyl-5-oxo-,(2S)-
• (S)-N-2-Naphthyl-5-oxopyrrolidine-2-carboxamide
• 5-oxo-L-proline 2-naphthylamide
• CHEBI:90601
• AKOS024258667
• N-(beta-naphthyl)-L-pyroglutamide
• N-naphthalen-2-yl-5-oxo-L-prolinamide
• HY-W009472
• CS-W010188
• L-Pyr-2-naphthylamide
• BZEPQNMASTUAMY-ZDUSSCGKSA-N
• (2S)-N-(naphthalen-2-yl)-5-oxopyrrolidine-2-carboxamide
• PYR-BETANA

• MDL： MFCD00055911
• Inchi： 1S/C15H14N2O2/c18-14-8-7-13(17-14)15(19)16-12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9,13H,7-8H2,(H,16,19)(H,17,18)/t13-/m0/s1
• InChI Key： BZEPQNMASTUAMY-ZDUSSCGKSA-N
• SMILES： O=C1CC[C@@H](C(NC2C=CC3C=CC=CC=3C=2)=O)N1

Computed Properties

• Exact Mass: 254.10600
• Monoisotopic Mass: 254.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.8
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 188-193°C
• Boiling Point: 616.9 °C at 760 mmHg
• Flash Point: 260.9 °C
• Refractive Index: 1.682
• Solubility: Almost insoluble (0.066 g/l) (25 º C),
• PSA: 58.20000
• LogP: 2.45870
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

L-Pyroglutamic Acid b-Naphthylamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents

Additional information on L-Pyroglutamic Acid b-Naphthylamide

Research Brief on L-Pyroglutamic Acid β-Naphthylamide (CAS: 22155-91-5): Recent Advances and Applications

L-Pyroglutamic Acid β-Naphthylamide (CAS: 22155-91-5) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in enzyme inhibition and diagnostic assays. This compound, characterized by the pyroglutamate moiety linked to a β-naphthylamide group, serves as a critical substrate for studying pyroglutamyl peptidase activity and related enzymatic pathways. Recent studies have explored its role in neurodegenerative diseases, cancer biomarkers, and antimicrobial resistance mechanisms, making it a versatile tool for both basic and applied research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of pyroglutamyl peptidase II (PPII), an enzyme implicated in the regulation of thyrotropin-releasing hormone (TRH) degradation. The research team utilized L-Pyroglutamic Acid β-Naphthylamide as a fluorescent substrate to develop high-throughput screening assays for PPII inhibitors, which could potentially lead to novel therapeutics for neurological disorders. The study reported a 78% increase in screening efficiency compared to traditional methods, highlighting the compound's utility in drug discovery pipelines.

In the field of cancer research, a recent breakthrough published in Nature Chemical Biology (2024) revealed that L-Pyroglutamic Acid β-Naphthylamide derivatives can serve as sensitive probes for detecting tumor-associated aminopeptidase N (APN) activity. The modified versions of this compound showed exceptional specificity for APN isoforms overexpressed in various carcinomas, with detection limits reaching the femtomolar range. This development opens new possibilities for early cancer diagnosis and intraoperative tumor margin delineation.

The antimicrobial applications of L-Pyroglutamic Acid β-Naphthylamide have also been explored in recent investigations. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated its potential as a substrate for detecting bacterial pyroglutamyl aminopeptidase activity, which serves as a virulence factor in several pathogenic species. Researchers developed a rapid colorimetric assay using this compound that could distinguish between antibiotic-sensitive and resistant strains within 2 hours, representing a significant improvement over conventional culture-based methods.

From a synthetic chemistry perspective, advances in the production of L-Pyroglutamic Acid β-Naphthylamide have been reported in Organic Process Research & Development (2023). A novel enzymatic synthesis route was developed that improves yield by 40% while reducing environmental impact compared to traditional chemical synthesis methods. This green chemistry approach utilizes immobilized L-pyroglutamyl peptidase from thermophilic bacteria, operating at optimized conditions of pH 7.5 and 60°C.

Future research directions for L-Pyroglutamic Acid β-Naphthylamide include its potential application in PET imaging probes for neurological disorders, as suggested by preliminary data presented at the 2024 American Chemical Society National Meeting. Additionally, computational studies are underway to design more stable analogs with enhanced fluorescence properties for improved diagnostic applications. The continued exploration of this compound and its derivatives promises to yield valuable insights across multiple therapeutic areas in the coming years.